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Compound of Interest

Compound Name: (1S)-(-)-trans-Pinane

Cat. No.: B13721784

Get Quote

Technical Safety Guide: (1S)-(-)-trans-Pinane
CAS: 10281-53-5 | Formula: C₁₀H₁₈ | Class: Bicyclic Monoterpene[1]

Part 1: Executive Summary & Chemical Identity
(1S)-(-)-trans-Pinane is a saturated bicyclic monoterpene produced via the hydrogenation of

pinene. Unlike its unsaturated precursor, pinane exhibits higher chemical stability but retains

significant volatility and lipophilicity. It is widely used as a chiral standard in analytical chemistry,

a specialized solvent in organic synthesis, and an intermediate in the production of fragrance

compounds.

Critical Safety Directive: While chemically less reactive than pinene, (1S)-(-)-trans-Pinane is a

Flammable Liquid (Category 3) and a severe Aspiration Hazard. Its low surface tension allows

it to spread rapidly across water surfaces and penetrate lung tissue instantly upon

ingestion/emesis, leading to chemical pneumonitis.

Physicochemical Profile
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Property Value Relevance to Safety

Boiling Point 164–167 °C
Moderate volatility; vapors can

accumulate in low-lying areas.

Flash Point 36–48 °C (Closed Cup)
Flammable. Ignites easily at

ambient lab temperatures.

Density 0.854 g/mL

Lighter than water; will float

and spread during fire

suppression.

Vapor Pressure ~3.6 mmHg @ 25°C
Sufficient to form ignitable

mixtures in headspace.

Auto-ignition Temp > 250 °C (Est.)
High, but hot surfaces remain

an ignition source.

Solubility Insoluble in water

Water is ineffective for spill

cleanup; use organic

absorbents.[2]

Part 2: Hazard Identification (GHS & NFPA)
GHS Classification[2][3][4][5]

Flammable Liquids: Category 3 (H226)

Aspiration Hazard: Category 1 (H304)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Hazardous to the Aquatic Environment: Acute/Chronic Category 1 (H400/H410)

NFPA 704 Rating (Estimated)
Health (Blue): 1 (Irritation, Aspiration risk)

Flammability (Red): 3 (Ignites under ambient conditions)
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Instability (Yellow): 0 (Stable, though potential for slow autoxidation)

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)[2]
Engineering Controls

Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80–100 fpm.

Static Control: (1S)-(-)-trans-Pinane has low electrical conductivity. Static charge

accumulation during transfer is a critical risk.

Mandatory: Ground and bond all metal containers during transfer.

Flooring: Anti-static or conductive flooring is recommended in bulk storage areas.

PPE Selection Matrix
Protection Zone Recommended Equipment Rationale

Hand Protection

Nitrile (0.11 mm) for splash

protection. Viton/Butyl for

immersion.

Terpenes degrade natural

rubber (Latex) rapidly. Nitrile

offers good short-term

resistance.

Respiratory

NIOSH-approved Organic

Vapor (OV) cartridge (Black

label).[3]

Required only if working

outside a fume hood (e.g., spill

cleanup).

Eye/Face Chemical Splash Goggles.

Safety glasses are insufficient

due to the high fluidity and

splash risk.

Body

Flame-resistant (FR) lab coat +

closed-toe leather/chemical-

resistant shoes.

Synthetic fabrics (polyester)

may melt onto skin in a flash

fire.
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Static-Safe Transfer Workflow
The following diagram illustrates the mandatory grounding and bonding procedure to prevent

electrostatic discharge (ESD) ignition during solvent transfer.

Start: Bulk Container
(Drum/Can)

Step 1: Attach Ground Cable
to Building Earth

 Risk: Static Buildup

Step 2: Attach Bond Wire
Between Source & Receiving Vessel

 Equalize Potential

Step 3: Verify Fume Hood
Velocity (>80 fpm)

 Vapor Control

Step 4: Dispense Liquid
(Submerged Dip Tube)

 Minimize Splash

Step 5: Disconnect Bonding
then Grounding

 Process Complete

Click to download full resolution via product page

Figure 1: Grounding and bonding protocol for flammable terpene transfer.

Peroxide Management
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Although saturated, pinane derivatives can undergo slow autoxidation to form hydroperoxides

upon prolonged exposure to air.[4]

Protocol: Test for peroxides using starch-iodide paper every 6 months if stored in non-inert

atmosphere.

Storage: Store under nitrogen or argon atmosphere in tightly sealed, amber glass containers

to inhibit photo-oxidation.

Part 5: Emergency Response
Fire Fighting (Class B)

Suitable Media: Dry chemical, CO₂, or alcohol-resistant foam.[5]

Unsuitable Media:Do NOT use a solid water stream. Since (1S)-(-)-trans-Pinane is lighter

than water (0.854 g/mL), a water jet will scatter the burning liquid and spread the fire.

Strategy: Use water spray only to cool adjacent containers.

Spill Response Decision Logic
Aspiration hazard dictates that no manual siphoning or mouth-pipetting ever be attempted.

Spill Detected Assess Volume & Location

Small (<100 mL)
Inside Hood

Large (>100 mL)
or Outside Hood

Cover with
Vermiculite/Sand

Evacuate Area
Call EHS/Fire Dept

 Vapor Explosion Risk

Collect into
Sealed Waste Bag

Clean Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Decision matrix for responding to (1S)-(-)-trans-Pinane spills.

Part 6: Toxicology & Environmental Fate
Aspiration Toxicity Mechanism
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The primary lethal risk is not systemic poisoning but mechanical lung damage. If swallowed,

the low viscosity allows the liquid to enter the trachea.

Mechanism: Chemical pneumonitis causes inflammation and pulmonary edema (fluid in

lungs).

First Aid:DO NOT INDUCE VOMITING. Vomiting increases the risk of aspiration. Transport

to a medical facility immediately.

Ecological Impact[10]
Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).

Disposal: Never dispose of down the drain. Collect as hazardous organic waste (halogen-

free) for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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